Cas no 2060046-29-7 (2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile)

• Product Name: 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile
• CAS No: 2060046-29-7
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• MDL: MFCD30499326
• CID: 5154026
• PubChem ID: 125454931
• Update Time: 2025-05-20

2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethylamino)-5-(4-methylphenyl)benzonitrile
• 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile

• MDL： MFCD30499326
• Inchi： 1S/C17H18N2O/c1-13-3-5-14(6-4-13)15-7-8-17(16(11-15)12-18)19-9-10-20-2/h3-8,11,19H,9-10H2,1-2H3
• InChI Key： YZPSUYCQMKDVAA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC=C(NCCOC)C(C#N)=C1

Additional information on 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile

Professional Introduction to 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile (CAS No. 2060046-29-7)

2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile, with the CAS number 2060046-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile consists of a benzonitrile core substituted with an amino group at the 2-position and a 4-methylphenyl group at the 5-position. The presence of the 2-methoxyethyl side chain adds an additional layer of complexity, influencing its solubility, reactivity, and potential biological activity. This structural arrangement suggests that the compound may interact with biological targets in a manner distinct from simpler benzonitrile derivatives.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The benzene ring in 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile serves as a versatile scaffold for modifying and enhancing pharmacological properties. Researchers have been particularly intrigued by its potential applications in the development of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex pharmacophores. The benzonitrile moiety is known to be a key structural element in many bioactive molecules, including antiviral and anticancer agents. By incorporating the 2-methoxyethyl and 4-methylphenyl substituents, scientists aim to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles to optimize its therapeutic efficacy.

The< strong>2-methoxyethylamino group introduces a polar, hydrophilic region to the molecule, which can enhance its solubility in aqueous environments. This property is particularly advantageous for drug formulations designed for oral or intravenous administration. Additionally, the< strong>4-methylphenyl group contributes to the compound's lipophilicity, potentially improving its ability to cross biological membranes and reach target sites within the body.

The synthesis of< strong>2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

In terms of biological activity, preliminary studies on< strong>2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile have revealed intriguing results. The compound has shown potential inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and tumor growth. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize side effects while maximizing therapeutic benefits.

The< strong>5-(4-methylphenyl) moiety has been identified as a key pharmacophoric element responsible for many of these observed biological activities. The methyl group at position 4 enhances the electronic properties of the aromatic ring, influencing its interaction with biological targets. This structural feature has been exploited in various drug design strategies to improve binding affinity and selectivity.

The< strong>benzonitrilenitrile group itself is known for its ability to participate in hydrogen bonding interactions, which can be critical for stabilizing enzyme-substrate complexes. This property makes< strong>2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrilea promising candidate for developing molecules that disrupt disease-causing protein-protein interactions.

In conclusion, 2-(2-methoxyethyl)amino-5-(4-methylphenyl)benzonitrile (CAS No. 2060046-29-7)